Cas no 84857-03-4 (2,3:5,6-di-o-isopropylidene-l-mannofuranose)

• Product Name: 2,3:5,6-di-o-isopropylidene-l-mannofuranose
• CAS No: 84857-03-4
• MF: C₁₂H₂₀O₆
• MW: 260.283604621887
• CID: 888106
• PubChem ID: 12719639
• Update Time: 2025-04-19

2,3:5,6-di-o-isopropylidene-l-mannofuranose Chemical and Physical Properties

Names and Identifiers

• 2,3:5,6-di-o-isopropylidene-l-mannofuranose
• (3Ar,6S,6aR)-6-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-ol
• 84857-03-4

• Inchi： 1S/C12H20O6/c1-11(2)14-5-6(16-11)7-8-9(10(13)15-7)18-12(3,4)17-8/h6-10,13H,5H2,1-4H3/t6-,7-,8+,9+,10?/m0/s1
• InChI Key： JWWCLCNPTZHVLF-HQRRAASTSA-N
• SMILES： O1C([C@H]2[C@@H]([C@@H]1[C@@H]1COC(C)(C)O1)OC(C)(C)O2)O

Computed Properties

• Exact Mass: 260.12598835g/mol
• Monoisotopic Mass: 260.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.4Ų